Cas no 64621-83-6 (Benzamide, 3,5-diamino-N-methyl-)

• Product Name: Benzamide, 3,5-diamino-N-methyl-
• CAS No: 64621-83-6
• MF: C₈H₁₁N₃O
• MW: 165.192441225052
• CID: 420947
• PubChem ID: 20553370
• Update Time: 2025-04-19

Benzamide, 3,5-diamino-N-methyl- Chemical and Physical Properties

Names and Identifiers

• Benzamide, 3,5-diamino-N-methyl-
• 3,5-diamino-N-methylbenzamide
• 64621-83-6
• DTXSID10608617
• SCHEMBL19039709

• Inchi： 1S/C8H11N3O/c1-11-8(12)5-2-6(9)4-7(10)3-5/h2-4H,9-10H2,1H3,(H,11,12)
• InChI Key： NNTKCVAKJIOXQL-UHFFFAOYSA-N
• SMILES： O=C(C1C=C(C=C(C=1)N)N)NC

Computed Properties

• Exact Mass: 165.09033
• Monoisotopic Mass: 165.090211983g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 162
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.2
• Topological Polar Surface Area: 81.1Ų

Experimental Properties

• PSA: 81.14